Cas no 77867-17-5 (5-CHLORO-3-NITRO-2-PYRIDINETHIONE)

5-CHLORO-3-NITRO-2-PYRIDINETHIONE structure
77867-17-5 structure
Product Name:5-CHLORO-3-NITRO-2-PYRIDINETHIONE
CAS No:77867-17-5
MF:C5H3ClN2O2S
MW:190.607518434525
CID:3321100
PubChem ID:55252643
Update Time:2025-04-21

5-CHLORO-3-NITRO-2-PYRIDINETHIONE Chemical and Physical Properties

Names and Identifiers

    • 5-CHLORO-3-NITRO-2-PYRIDINETHIONE
    • AKOS006284606
    • 77867-17-5
    • SCHEMBL15227574
    • AB41011
    • 5-CHLORO-3-NITRO-PYRIDINE-2-THIOL
    • Inchi: 1S/C5H3ClN2O2S/c6-3-1-4(8(9)10)5(11)7-2-3/h1-2H,(H,7,11)
    • InChI Key: WAHCGSRNMUPTSN-UHFFFAOYSA-N
    • SMILES: ClC1=CNC(C(=C1)[N+](=O)[O-])=S

Computed Properties

  • Exact Mass: 189.9603762Da
  • Monoisotopic Mass: 189.9603762Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 89.9Ų
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